Cas no 362703-20-6 (Ethyl 1-(Aminomethyl)cyclopropanecarboxylate Hydrochloride)

• Product Name: Ethyl 1-(Aminomethyl)cyclopropanecarboxylate Hydrochloride
• CAS No: 362703-20-6
• MF: C₇H₁₄ClNO₂
• MW: 179.644561290741
• MDL: MFCD18071250
• CID: 1057201
• PubChem ID: 56773585
• Update Time: 2025-06-13

Ethyl 1-(Aminomethyl)cyclopropanecarboxylate Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Ethyl 1-(Aminomethyl)cyclopropanecarboxylate Hydrochloride
• Ethyl 1-(aminomethyl)cyclopropanecarboxylate hydrochloride (1:1)
• 1-Aminocyclopropane-1-carboxylic acid ethyl ester hydrochloride
• 1-aminocyclopropanecarboxylate hydrochloride
• 1-aminocyclopropanecarboxylic acid ethyl ester hydrochloride
• ethyl 1-aminocyclopropane-1-carboxylate hydrochloride
• Ethyl 1-aminocyclopropanecarboxylate hydrochloride
• ethyl 1-aminocyclopropanoate hydrochloride
• ethyl 2-aminocyclopropanecarboxylate hydrochloride
• SY020488
• EN300-126951
• MFCD18071250
• 362703-20-6
• ethyl 1-(aminomethyl)cyclopropane-1-carboxylate;hydrochloride
• ETHYL 1-(AMINOMETHYL)CYCLOPROPANECARBOXYLATE HCL
• SCHEMBL1141219
• AKOS026743683
• CS-W000227
• ALBB-014502
• A913660
• DB-307892
• Ethyl1-(Aminomethyl)cyclopropanecarboxylateHydrochloride
• CS-0037152
• AS-41871
• ethyl 1-(aminomethyl)cyclopropane-1-carboxylate hydrochloride
• Ethyl 1-(aminomethyl)cyclopropane-1-carboxylate HCl

• MDL： MFCD18071250
• Inchi： 1S/C7H13NO2.ClH/c1-2-10-6(9)7(5-8)3-4-7;/h2-5,8H2,1H3;1H
• InChI Key： IWPIXNGIFMRSAU-UHFFFAOYSA-N
• SMILES： Cl.O(CC)C(C1(CN)CC1)=O

Computed Properties

• Exact Mass: 179.07100
• Monoisotopic Mass: 179.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 141
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• PSA: 52.32000
• LogP: 1.79070

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Ethyl 1-(Aminomethyl)cyclopropanecarboxylate Hydrochloride

Recent Advances in the Application of Ethyl 1-(Aminomethyl)cyclopropanecarboxylate Hydrochloride (CAS: 362703-20-6) in Chemical Biology and Pharmaceutical Research

Ethyl 1-(Aminomethyl)cyclopropanecarboxylate Hydrochloride (CAS: 362703-20-6) is a cyclopropane derivative that has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. This compound, characterized by its unique cyclopropane ring and ester functionality, serves as a valuable building block for the synthesis of various bioactive molecules. Recent studies have highlighted its potential in the development of novel therapeutics, particularly in the areas of central nervous system (CNS) disorders, infectious diseases, and oncology.

One of the most notable advancements in the use of Ethyl 1-(Aminomethyl)cyclopropanecarboxylate Hydrochloride is its role as a key intermediate in the synthesis of gamma-aminobutyric acid (GABA) receptor modulators. Researchers have demonstrated that the cyclopropane ring in this compound enhances the conformational rigidity of resulting molecules, thereby improving their binding affinity to GABA receptors. This property has been exploited in the design of new anxiolytic and anticonvulsant agents, with several candidates currently undergoing preclinical evaluation.

In addition to its applications in CNS drug development, recent studies have explored the use of this compound in the synthesis of protease inhibitors. The aminomethyl group present in Ethyl 1-(Aminomethyl)cyclopropanecarboxylate Hydrochloride provides a convenient handle for further functionalization, enabling the creation of potent inhibitors targeting viral proteases such as HIV-1 protease and SARS-CoV-2 main protease. Structural modifications of this scaffold have yielded compounds with improved pharmacokinetic properties and reduced off-target effects.

Another emerging application of Ethyl 1-(Aminomethyl)cyclopropanecarboxylate Hydrochloride is in the field of antibiotic development. Researchers have incorporated this building block into novel β-lactamase inhibitors, addressing the growing challenge of antimicrobial resistance. The cyclopropane moiety has been shown to confer stability against enzymatic degradation, making it a promising component in next-generation antibiotics. Several derivatives have exhibited potent activity against multidrug-resistant bacterial strains in in vitro studies.

From a synthetic chemistry perspective, recent methodological advances have improved the efficiency of producing Ethyl 1-(Aminomethyl)cyclopropanecarboxylate Hydrochloride and its derivatives. New catalytic systems have been developed for the stereoselective synthesis of cyclopropane-containing compounds, enabling access to enantiomerically pure forms of this important intermediate. These developments have significantly expanded the structural diversity of molecules that can be derived from this scaffold.

Looking forward, the unique structural features of Ethyl 1-(Aminomethyl)cyclopropanecarboxylate Hydrochloride continue to inspire innovative applications in drug discovery. Ongoing research is exploring its potential in targeted protein degradation, covalent inhibitor design, and as a component of PROTACs (proteolysis targeting chimeras). The compound's versatility and the recent methodological advances in its synthesis and derivatization suggest that it will remain a valuable tool in chemical biology and pharmaceutical research for years to come.